Cas no 2167337-13-3 (4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine)

• Product Name: 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine
• CAS No: 2167337-13-3
• MF: C₁₁H₁₅F₂NS
• MW: 231.305308580399
• CID: 5825223
• PubChem ID: 165545835
• Update Time: 2025-08-05

4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine
• EN300-1476652
• 2167337-13-3
• 4-[4-(difluoromethyl)thiophen-3-yl]-2-methylpiperidine

• Inchi： 1S/C11H15F2NS/c1-7-4-8(2-3-14-7)9-5-15-6-10(9)11(12)13/h5-8,11,14H,2-4H2,1H3
• InChI Key： QBRVZZAVNRUJFP-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1CCNC(C)C1

Computed Properties

• Exact Mass: 231.08932698g/mol
• Monoisotopic Mass: 231.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine

Comprehensive Overview of 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine (CAS No. 2167337-13-3)

The compound 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine (CAS No. 2167337-13-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the thiophene ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The thiophene moiety, in particular, is known for its electron-rich nature, which facilitates interactions with biological receptors, making it a valuable scaffold in medicinal chemistry.

One of the most searched questions in the scientific community is: "What are the applications of difluoromethylthiophene derivatives in drug discovery?" This compound addresses this query by offering a versatile platform for synthesizing analogs with tailored properties. Its methylpiperidine component further enhances its utility, as piperidine derivatives are widely used in CNS-targeting drugs. This dual functionality positions CAS No. 2167337-13-3 as a key player in the design of innovative pharmaceuticals.

From an agrochemical perspective, 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine is being explored for its potential as a pesticide intermediate. The difluoromethyl group is known to improve the lipophilicity and penetration of agrochemicals, ensuring better efficacy. This aligns with the growing trend of developing environmentally friendly pesticides that minimize off-target effects while maximizing crop protection.

Another hot topic in the field is the synthetic routes for thiophene-based compounds. Researchers are actively investigating efficient and scalable methods to produce 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine, with a focus on green chemistry principles. The compound's synthesis often involves multi-step reactions, including halogenation and cross-coupling, which are areas of intense study in organic chemistry.

The stability and storage conditions of CAS No. 2167337-13-3 are also frequently discussed. Proper handling and storage are essential to maintain its integrity, as exposure to moisture or extreme temperatures can degrade its quality. This underscores the importance of adhering to best practices in chemical management, a topic of high relevance in industrial and academic settings.

In summary, 4-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidine (CAS No. 2167337-13-3) represents a cutting-edge compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and versatility make it a focal point for ongoing research, addressing some of the most pressing questions in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.